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Compound of Interest

Compound Name: 4-Dodecyne

Cat. No.: B14714105 Get Quote

A Comparative Analysis of the Physical
Constants of 4-Dodecyne
For researchers, scientists, and drug development professionals, a precise understanding of

the physical properties of chemical compounds is paramount for experimental design,

substance purification, and formulation. This guide provides a comprehensive cross-reference

of the physical constants of 4-dodecyne with relevant literature values and compares them

against alkanes and alkenes of similar carbon chain length to offer a broader physicochemical

context.

Comparison of Physical Constants
The physical properties of 4-dodecyne, a twelve-carbon internal alkyne, are presented below

in comparison to its terminal alkyne isomer (1-dodecyne), an analogous alkene (1-dodecene),

and the corresponding saturated alkane (dodecane). This comparison highlights the influence

of the carbon-carbon triple bond and its position within the molecule on the physical

characteristics of the compound.
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Physical
Constant

4-Dodecyne 1-Dodecyne 1-Dodecene Dodecane

Molecular

Formula
C₁₂H₂₂ C₁₂H₂₂ C₁₂H₂₄ C₁₂H₂₆

Molecular Weight

( g/mol )
166.31 166.31 168.32 170.34

Boiling Point (°C) 219[1][2] 225[3]
213-216[4][5][6]

[7]
215-217[8][9]

Melting Point

(°C)

-13.99 (estimate)

[1]
-19[3] -35.2[4] -9.6[8][9][10][11]

Density (g/cm³ at

20°C)
0.792[1] 0.779[3]

0.758[5][6][7][12]

[13]
0.75[8][9]

Refractive Index

(at 20°C)

1.4272

(estimate)[1]
1.434[3]

1.429-1.430[5][7]

[12][14]
1.421[8][9]

Experimental Protocols
The determination of the physical constants listed above follows well-established experimental

protocols in chemistry. While specific laboratory procedures for 4-dodecyne are not extensively

detailed in the searched literature, the following general methodologies are standard for

organic compounds.

Boiling Point Determination: The boiling point is typically determined by distillation at

atmospheric pressure. The temperature at which the liquid and vapor phases are in equilibrium

is recorded as the boiling point. For greater accuracy, the pressure is monitored and the boiling

point can be corrected to standard pressure (760 mmHg) using established nomographs.

Melting Point Determination: The melting point of a solid is determined by packing a small

amount of the substance into a capillary tube and heating it slowly in a melting point apparatus.

The temperature range over which the substance melts is recorded. For liquids at room

temperature, the melting point is determined by cooling the substance until it solidifies and then

allowing it to warm slowly while monitoring the temperature at which it melts. It is important to

note that the melting point for 4-dodecyne is an estimated value.[1]

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 6 Tech Support

https://www.lookchem.com/ProductWholeProperty_LCPL191929.htm
https://www.stenutz.eu/chem/solv6.php?name=4-dodecyne
https://www.stenutz.eu/chem/solv6.php?name=1-dodecyne
https://en.wikipedia.org/wiki/1-Dodecene
https://www.chembk.com/en/chem/1-Dodecene
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB5403385.htm
https://www.sigmaaldrich.com/FR/fr/product/aldrich/44148
https://www.chemicalbook.com/ChemicalProductProperty_US_CB5678167.aspx
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB5678167.htm
https://www.lookchem.com/ProductWholeProperty_LCPL191929.htm
https://www.stenutz.eu/chem/solv6.php?name=1-dodecyne
https://en.wikipedia.org/wiki/1-Dodecene
https://www.chemicalbook.com/ChemicalProductProperty_US_CB5678167.aspx
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB5678167.htm
https://pubchem.ncbi.nlm.nih.gov/compound/Dodecane
https://www.solubilityofthings.com/dodecane
https://www.lookchem.com/ProductWholeProperty_LCPL191929.htm
https://www.stenutz.eu/chem/solv6.php?name=1-dodecyne
https://www.chembk.com/en/chem/1-Dodecene
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB5403385.htm
https://www.sigmaaldrich.com/FR/fr/product/aldrich/44148
https://pubchem.ncbi.nlm.nih.gov/compound/1-Dodecene
https://cameochemicals.noaa.gov/chris/DDC.pdf
https://www.chemicalbook.com/ChemicalProductProperty_US_CB5678167.aspx
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB5678167.htm
https://www.lookchem.com/ProductWholeProperty_LCPL191929.htm
https://www.stenutz.eu/chem/solv6.php?name=1-dodecyne
https://www.chembk.com/en/chem/1-Dodecene
https://www.sigmaaldrich.com/FR/fr/product/aldrich/44148
https://pubchem.ncbi.nlm.nih.gov/compound/1-Dodecene
http://www.stenutz.eu/chem/solv6.php?name=1-dodecene
https://www.chemicalbook.com/ChemicalProductProperty_US_CB5678167.aspx
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB5678167.htm
https://www.benchchem.com/product/b14714105?utm_src=pdf-body
https://www.benchchem.com/product/b14714105?utm_src=pdf-body
https://www.lookchem.com/ProductWholeProperty_LCPL191929.htm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b14714105?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Density Measurement: The density of a liquid is typically measured using a pycnometer or a

digital density meter. These instruments allow for the precise determination of the mass of a

known volume of the liquid at a specific temperature, typically 20°C.

Refractive Index Measurement: The refractive index, a measure of how light bends as it passes

through a substance, is determined using a refractometer. A small sample of the liquid is placed

on the prism of the instrument, and the refractive index is read directly from the scale, usually

at the sodium D-line wavelength (589 nm) and at a controlled temperature (e.g., 20°C). The

refractive index for 4-dodecyne is an estimated value.[1]

Comparative Analysis Workflow
The logical workflow for comparing the physical constants of a target compound like 4-
dodecyne with literature values and alternative compounds is illustrated in the diagram below.

This process ensures a systematic and comprehensive evaluation.
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Caption: Workflow for Cross-Referencing Physical Constants.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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scientists and researchers to drive progress in science

and industry.
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